Cas no 666735-13-3 (6-Isoquinolinol, 7-(3-pyridinyl)-)

• Product Name: 6-Isoquinolinol, 7-(3-pyridinyl)-
• CAS No: 666735-13-3
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 1718509
• PubChem ID: 135854830
• Update Time: 2025-04-21

6-Isoquinolinol, 7-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol, 7-(3-pyridinyl)-
• DB-415185
• 7-pyridin-3-yl-isoquinolin-6-ol
• RTKXHYGVOHYGQZ-UHFFFAOYSA-N
• 7-(3-Pyridinyl)-6-isoquinolinol
• 666735-13-3
• SCHEMBL3894652

• Inchi： 1S/C14H10N2O/c17-14-7-10-3-5-16-9-12(10)6-13(14)11-2-1-4-15-8-11/h1-9,17H
• InChI Key： RTKXHYGVOHYGQZ-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CN=CC=2C=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01